Cas no 2171965-13-0 (2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2171965-13-0
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5908493
• PubChem ID: 165839957
• Update Time: 2025-07-09

2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5^{7}.3^{5}pentadecane
• EN300-1280261
• 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro[4.1.5^{7}.3^{5}]pentadecane
• 2171965-13-0

• Inchi： 1S/C14H26N2O2/c1-12(2)10-15-14(4-7-16(3)11-14)18-13(12)5-8-17-9-6-13/h15H,4-11H2,1-3H3
• InChI Key： HPQHVWSKDQUCQD-UHFFFAOYSA-N
• SMILES： O1C2(CN(C)CC2)NCC(C)(C)C21CCOCC2

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.7Ų

Additional information on 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5^{7}.3^{5}pentadecane

Introduction to 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane (CAS No. 2171965-13-0)

2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane, identified by its CAS number 2171965-13-0, is a complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and supramolecular chemistry due to its unique structural and functional properties. This compound belongs to the spirocyclic class of molecules, characterized by its spiro linkage between two or more rings, which imparts distinct steric and electronic characteristics. The presence of multiple oxygen and nitrogen atoms in its structure contributes to its versatility in forming hydrogen bonds and participating in various biochemical interactions.

The molecular framework of 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane consists of a central spiro carbon connecting two distinct heterocyclic systems: a diazacyclohexane moiety and a tetrahydrofuran ring system. This arrangement creates a rigid yet flexible scaffold that can interact with biological targets in a highly specific manner. The trimethyl substituents at the 13-position enhance the lipophilicity of the molecule, making it more suitable for membrane interactions and facilitating its penetration into cellular compartments.

In recent years, the study of macrocyclic compounds has seen considerable advancements, particularly in the development of novel drug candidates and molecular recognition systems. The structural motif of 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane has been explored for its potential applications in enzyme inhibition and receptor binding studies. For instance, researchers have investigated its interaction with metalloproteinases and other hydrolases due to its ability to mimic natural substrates through its oxygen-rich environment and spirocyclic core.

The dioxa groups at the 6 and 10 positions provide additional sites for hydrogen bonding and polar interactions, which are critical for stabilizing enzyme-substrate complexes. This feature has made 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane a promising candidate for designing selective inhibitors against various therapeutic targets. Preliminary computational studies have suggested that this compound can adopt multiple conformations depending on the surrounding environment, which may explain its broad spectrum of interactions.

The spirocyclic nature of 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane also contributes to its stability under physiological conditions. Unlike linear or branched molecules that may undergo rapid metabolic degradation, spiro compounds often exhibit enhanced bioavailability due to their resistance to enzymatic hydrolysis. This property is particularly valuable in drug development pipelines where long-term efficacy is desired.

In the context of medicinal chemistry innovation, 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane (CAS No. 2171965-13-0) represents a paradigm shift from traditional small-molecule drug design towards more sophisticated molecular architectures. The integration of nitrogen and oxygen heterocycles into a spiro framework opens up new avenues for developing targeted therapies with improved pharmacokinetic profiles. Recent studies have highlighted its potential in modulating protein-protein interactions and disrupting pathogenic pathways associated with neurological disorders.

The synthesis of 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed coupling reactions have been employed to construct the spiro linkage efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiomerically pure forms of this compound for stereochemical studies.

The pharmacological evaluation of CAS No 2171965-13-0 has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit certain kinases and phosphodiesterases at submicromolar concentrations without significant off-target effects. These findings align with emerging trends in drug discovery where compounds with high selectivity are preferred over those with broad activity spectra.

The future prospects for 2,13,13-trimethyl-6,10-dioxa-2,15-diazadispiro4.1.5⁷.3⁵pentadecane include exploring its potential as a scaffold for structure-based drug design or as a component in combinatorial libraries targeting multifunctional proteins implicated in chronic diseases such as cancer and neurodegeneration.